1'-(2,4-Dimethoxybenzyl)-3-methyl-1,4'-bipiperidine

• Molecular Formula: C20H32N2O2
• Molecular Weight: 332.5 g/mol
• IUPAC Name: 1-[(2,4-dimethoxyphenyl)methyl]-4-(3-methylpiperidin-1-yl)piperidine
• InChI: InChI=1S/C20H32N2O2/c1-16-5-4-10-22(14-16)18-8-11-21(12-9-18)15-17-6-7-19(23-2)13-20(17)24-3/h6-7,13,16,18H,4-5,8-12,14-15H2,1-3H3
• InChI Key: WPZPVCJGLDFIFY-UHFFFAOYSA-N
• SMILES: CC1CCCN(C1)C2CCN(CC2)CC3=C(C=C(C=C3)OC)OC

Description

1-(2,4-Dimethoxybenzyl)-3-methyl-1,4'-bipiperidine, also known as DMMDA, is a chemical compound that belongs to the family of phenethylamines. It was first synthesized by Alexander Shulgin in 1970 and has since been used in scientific research for its potential therapeutic properties.

Mechanism of Action

1'-(2,4-Dimethoxybenzyl)-3-methyl-1,4'-bipiperidine is believed to act on the central nervous system by binding to and activating certain receptors in the brain such as the serotonin and dopamine receptors. This results in the modulation of various neurotransmitters and their signaling pathways, which can lead to changes in mood, behavior, and cognition.
Biochemical and Physiological Effects:
Studies have shown that this compound can produce a range of biochemical and physiological effects in the body, including changes in heart rate, blood pressure, body temperature, and respiration. It has also been shown to affect various neurotransmitters such as serotonin, dopamine, and norepinephrine, which can lead to changes in mood, behavior, and cognition.

Advantages and Limitations for Lab Experiments

1'-(2,4-Dimethoxybenzyl)-3-methyl-1,4'-bipiperidine has several advantages for use in lab experiments, including its high potency, selectivity, and specificity for certain receptors in the brain. However, it also has several limitations, including its potential for toxicity and the difficulty in synthesizing and purifying the compound.

Future Directions

There are several future directions for research on 1'-(2,4-Dimethoxybenzyl)-3-methyl-1,4'-bipiperidine, including further studies on its potential therapeutic properties in the treatment of various neurological and psychiatric disorders. Additionally, there is a need for more research on the safety and toxicity of the compound, as well as its potential use as a diagnostic tool in imaging studies of the brain. Finally, there is a need for more research on the synthesis and purification of this compound, as well as its potential use in the development of new drugs and therapies.

Synthesis Methods

The synthesis of 1'-(2,4-Dimethoxybenzyl)-3-methyl-1,4'-bipiperidine involves the reaction of 2,4-dimethoxybenzaldehyde with 3-methylpiperidine in the presence of a reducing agent such as sodium borohydride. The resulting product is then purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

1'-(2,4-Dimethoxybenzyl)-3-methyl-1,4'-bipiperidine has been studied for its potential therapeutic properties in the treatment of various neurological and psychiatric disorders such as depression, anxiety, and addiction. It has also been studied for its potential use as a diagnostic tool in imaging studies of the brain.